Cas no 1338254-58-2 (6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE)

• Product Name: 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE
• CAS No: 1338254-58-2
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 2145510
• Update Time: 2025-10-28

6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-chloroisoquinolin-3-ylamine
• 6-bromo-8-chloroisoquinolin-3-amine
• CID 67449627
• 3-Isoquinolinamine, 6-bromo-8-chloro-
• 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE

• Inchi： 1S/C9H6BrClN2/c10-6-1-5-2-9(12)13-4-7(5)8(11)3-6/h1-4H,(H2,12,13)
• InChI Key： DLKTXLGXDBAITQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=NC(=CC=2C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Topological Polar Surface Area: 38.9

Additional information on 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE

Comprehensive Overview of 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE (CAS No. 1338254-58-2): Properties, Applications, and Research Insights

6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE (CAS No. 1338254-58-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and chlorinated isoquinoline derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₉H₆BrClN₂, highlights the presence of halogen atoms, which are often leveraged to enhance binding affinity in drug discovery.

In recent years, the demand for halogenated isoquinolines has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in how the 6-bromo and 8-chloro substituents influence electronic properties and intermolecular interactions. This compound’s amine functionality further expands its utility, enabling conjugation with other pharmacophores to optimize drug-like properties. Such characteristics align with the growing focus on fragment-based drug design (FBDD), a trending topic in medicinal chemistry.

The synthesis of 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE typically involves multi-step reactions, including halogenation and amination of the isoquinoline core. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity—a hot topic in green chemistry discussions. Analytical methods such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards for high-purity intermediates.

Beyond pharmaceuticals, this compound’s potential extends to materials science. Its aromatic system and electron-withdrawing groups make it a candidate for organic semiconductors or luminescent materials. This versatility resonates with the increasing interest in sustainable materials and optoelectronic applications, frequently searched topics in scientific databases.

Safety and handling of 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to prevent degradation. Researchers often inquire about stability studies and compatibility with common solvents—an area documented in recent patents and publications.

In conclusion, 6-BROMO-8-CHLOROISOQUINOLIN-3-YLAMINE (CAS No. 1338254-58-2) represents a pivotal building block in modern chemistry. Its dual functionality as a drug intermediate and material precursor positions it at the intersection of innovation, addressing key challenges in personalized medicine and renewable energy technologies. Ongoing studies continue to uncover its full potential, making it a compound to watch in the coming decade.